2-anilino-N-[1-methyl-2-(2-pyrazinyl)ethyl]-5-pyrimidinecarboxamide

• IUPAC Name: 2-anilino-N-(1-pyrazin-2-ylpropan-2-yl)pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H18N6O/c1-13(9-16-12-19-7-8-20-16)23-17(25)14-10-21-18(22-11-14)24-15-5-3-2-4-6-15/h2-8,10-13H,9H2,1H3,(H,23,25)(H,21,22,24)
• InChI Key: FQXLXGLQFDGOKH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=NC=CN=C1)NC(=O)C2=CN=C(N=C2)NC3=CC=CC=C3
• Molecular Formula: C18H18N6O
• Molecular Weight: 334.4 g/mol

Description

2-Anilino-N-[1-methyl-2-(2-pyrazinyl)ethyl]-5-pyrimidinecarboxamide is a chemical compound belonging to the class of pyrimidines. Pyrimidines are heterocyclic aromatic organic compounds, similar to benzene and pyridine, consisting of two nitrogen atoms and four carbon atoms arranged in a six-membered ring.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves reactions with formamide, urea, thiourea, semicarbazide, and thiosemicarbazide to form various pyrimidine derivatives (El‐Sayed et al., 2021). Additionally, the synthesis of pyrazolo[3,4-d]pyrimidines involves the reaction of α-cyano-β-ethoxyacrylamides with hydrazine and substituted hydrazines (Hildick & Shaw, 1971).

Molecular Structure Analysis

Pyrimidine derivatives like 2-anilino-N-[1-methyl-2-(2-pyrazinyl)ethyl]-5-pyrimidinecarboxamide are characterized by a bicyclic structure, where a pyrimidine ring is fused with another aromatic ring such as pyrazole. The molecular structure of these compounds can be confirmed through spectroscopic studies and conversion into known compounds (B. Hildick & G. Shaw, 1971).

Chemical Reactions and Properties

The pyrimidine derivatives can undergo various chemical reactions such as acylation, nucleophilic substitution, and intramolecular cyclization, leading to the formation of different substituted derivatives (El‐Sayed et al., 2021). These reactions are essential for diversifying the chemical properties of these compounds.

Physical Properties Analysis

The physical properties of pyrimidine derivatives, such as solubility, melting point, and boiling point, are influenced by their molecular structure and substituents. These properties can be determined through empirical methods and are critical for understanding the compound's behavior in different environments.

Chemical Properties Analysis

Pyrimidine derivatives exhibit a range of chemical properties, including their reactivity towards different reagents and their potential biological activities. For example, some pyrimidine derivatives have shown significant antibacterial and antifungal activities (Zhuravel et al., 2005).